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Compound of Interest

Compound Name: Benzoin oxime

Cat. No.: B7776072

Benzoin Oxime: A Comprehensive Technical
Guide

CAS Number: 441-38-3

This technical guide provides an in-depth overview of benzoin oxime, a versatile organic
compound widely utilized in analytical chemistry and chemical synthesis. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, safety protocols, and experimental applications.

Chemical and Physical Properties

Benzoin oxime, also known as Cupron, is a white to pale yellow crystalline solid.[1] Its
chemical formula is C14aH13NO:z and it has a molecular weight of 227.26 g/mol .[2][3] Key
guantitative data for benzoin oxime are summarized in the table below for easy reference and

comparison.
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Property Value Reference
CAS Number 441-38-3 [2][4]
Molecular Formula C14H13NO2 [2][3]
Molecular Weight 227.26 g/mol [2][3]
Melting Point 153-155 °C [1]

White to almost white
Appearance _ [1]
crystalline powder

Slightly soluble in water.

Solubility Soluble in ethanol (0.1 g/mL,
clear).
Sensitivity Light sensitive [1]

Safety Information

Benzoin oxime is classified as a hazardous substance and requires careful handling in a
laboratory setting. It is known to cause serious eye irritation.[5] The following table summarizes
the key safety information.
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. GHS Classification and Precautionary
Hazard Identification

Statements
Pictogram Irritant
Signal Word Warning
Hazard Statements H319: Causes serious eye irritation.[5]

P264: Wash skin thoroughly after handling.
P280: Wear protective gloves/protective
clothing/eye protection/face protection.

] P305+P351+P338: IF IN EYES: Rinse

Precautionary Statements ) ) )

cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P337+P313: If eye

irritation persists: Get medical advice/attention.

Toxicological Data:

Route of Exposure Species Value
Oral (LD50) Rat 501 mg/kg[4]
Intraperitoneal (LD50) Mouse 150 mg/kg[6]

Handling and Storage:

« Handling: Avoid contact with skin and eyes.[2] Do not breathe dust.[2] Use with adequate
ventilation.[7] Wash hands thoroughly after handling.[6]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[2] Store in a cool
place.[2] Protect from light.[1]

Experimental Protocols
Synthesis of Benzoin Oxime
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A common method for the synthesis of a-benzoin oxime involves the reaction of benzoin with

hydroxylamine hydrochloride.[8] The following is a general laboratory procedure.

Materials:

Benzoin

Hydroxylamine hydrochloride

Sodium hydroxide

Isopropanol (85%)

Water

Procedure:

Dissolve benzoin in 85% isopropanol in an Erlenmeyer flask.[9]
In a separate beaker, dissolve hydroxylamine hydrochloride in water.[9]

In another beaker, prepare a solution of sodium hydroxide in water. Note that this process is
exothermic.[9]

Neutralize the hydroxylamine hydrochloride solution by dropwise addition of the sodium
hydroxide solution while stirring.[9]

Add the resulting free base of hydroxylamine to the benzoin solution in the Erlenmeyer flask.

[°]
Close the flask and heat in a water bath at 80°C for one hour with occasional swirling.[9]

After the reaction is complete, add cold water to the flask while swirling to precipitate the
product.[9]

Cool the flask in a refrigerator at 4°C for one hour to ensure complete precipitation.[9]

Collect the solid product by gravity filtration, wash with cold water, and air dry.[9]
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e The crude product can be purified by recrystallization from a mixture of methanol and water.

[°]

A patent describes an alternative method using bitter almond oil camphor and oxammonium
hydrochloride in an alcoholic solution with carbonate powder, which is suitable for industrial
production.[3]

Gravimetric Determination of Copper

o-Benzoin oxime is a well-established reagent for the gravimetric determination of copper.[10]
The following protocol outlines a general procedure.

Reagents:

Sample containing copper

Nitric acid

Ammonium hydroxide

o-Benzoin oxime solution (typically in ethanol)

Ammoniacal tartrate solution (if interfering ions are present)

Procedure:

» Dissolve a known weight of the sample in nitric acid.

o Dilute the solution with water.

o Add ammonium hydroxide until the solution is alkaline (a deep blue color indicates the
presence of the copper-ammonia complex).

e If interfering ions such as iron or aluminum are present, add an ammoniacal tartrate solution.

» Heat the solution to boiling.

e Add a solution of a-benzoin oxime in ethanol slowly with constant stirring. A green,
flocculent precipitate of the copper-benzoin oxime complex will form.
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» Allow the precipitate to settle for a few hours.
« Filter the precipitate through a pre-weighed sintered glass crucible.

e Wash the precipitate with dilute ammonium hydroxide, followed by hot water, and finally with
a small amount of ethanol.

e Dry the precipitate in an oven at 110-120°C to a constant weight.

o The weight of the copper can be calculated from the weight of the precipitate using the
appropriate gravimetric factor.

Diagrams

The following diagrams illustrate the experimental workflows for the synthesis and analytical
application of benzoin oxime.
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Caption: Workflow for the synthesis of benzoin oxime.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7776072?utm_src=pdf-body
https://www.benchchem.com/product/b7776072?utm_src=pdf-body-img
https://www.benchchem.com/product/b7776072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7776072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve Sample in Nitric Acid

:

Add Ammonium Hydroxide (alkaline)

:

Add Ammoniacal Tartrate (if needed)

l

Heat to Boiling

:

Add a-Benzoin Oxime Solution

l

Allow Precipitate to Settle

l

Filter through Weighed Crucible

l

Wash with Dilute NH40OH, Hot Water, Ethanol

:

Dry at 110-120°C

:

Weigh Precipitate

Calculate % Copper

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b7776072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7776072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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